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Compound of Interest

Compound Name: Fasiglifam

Cat. No.: B1672068

Fasiglifam (also known as TAK-875) is an investigational drug that was discontinued due to
concerns about liver toxicity.[1] As a research compound, particularly one with known toxicity,
its disposal must be handled with care to ensure personnel safety and environmental
protection. The following procedures are based on established guidelines for the disposal of
investigational products and hazardous chemical waste in a laboratory setting.

Immediate Safety and Handling

Before disposal, researchers handling Fasiglifam should wear appropriate personal protective
equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. All
handling should occur in a well-ventilated area or a chemical fume hood. In case of a spill, the
area should be secured, and cleanup should proceed according to the institution's hazardous
material spill response protocol.

Core Disposal Protocol: Investigational Drugs

The disposal of investigational products like Fasiglifam is stringent and follows a regulated
pathway. The primary options are returning the material to the sponsor or arranging for its
destruction by a licensed facility. Under no circumstances should Fasiglifam be disposed of in
standard trash or poured down the drain.

The step-by-step operational plan for disposal is as follows:
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o Consult Institutional Guidelines: The first step is to consult your institution's Environmental
Health and Safety (EHS) department. They will provide specific procedures and resources
that are compliant with local, state, and federal regulations, such as the Resource
Conservation and Recovery Act (RCRA) in the United States.[2][3]

o Contact the Study Sponsor: For unused or expired intact containers of Fasiglifam, the
primary procedure is often to return the product to the study sponsor or manufacturer.[2][4][5]
The sponsor is typically responsible for providing the necessary shipping materials and
covering the associated costs.[2][4]

o Segregate and Label Waste: If return to the sponsor is not possible, Fasiglifam must be
segregated as chemical or pharmaceutical waste.[6]

o Use a dedicated, leak-proof, and clearly labeled waste container.

o The label must include the chemical name ("Fasiglifam / TAK-875"), hazard information
(e.g., "Toxic," "Caution: Investigational Drug"), and the accumulation start date.[6][7]

o Containers must be kept securely closed except when adding waste.[7]

o Arrange for Professional Disposal: The segregated waste must be collected by your
institution's EHS department or a licensed hazardous waste disposal vendor.[3][8][9] These
services ensure that the compound is transported to a permitted facility for final destruction,
which is typically high-temperature incineration.[3][8]

» Document Everything: Maintain meticulous records of the disposal process. This
documentation should include the drug name, quantity, lot number, date of disposal, and the
names of the personnel involved.[2][8] This is a critical component of good laboratory
practice and regulatory compliance.

Summary of Disposal Practices

The following table summarizes the essential do's and don'ts for the proper disposal of
Fasiglifam.
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Do

Don't

Consult your institution's EHS department first.

Do not pour Fasiglifam down the sink or drain.

Wear appropriate PPE during handling and

disposal.

Do not dispose of Fasiglifam in the regular

trash.

Return unused product to the sponsor whenever
possible.[2][4]

Do not mix with other waste streams unless
directed by EHS.

Segregate waste into clearly labeled, sealed

containers.[6][7]

Do not use unlabeled or inappropriate

containers for waste.

Use a licensed hazardous waste disposal

service.[8][9]

Do not transport chemical waste in a private

vehicle.[9]

Maintain detailed records of all disposal
activities.[2][8]

Do not leave waste containers open or in

unsecured areas.[7]

Disposal Workflow

The logical workflow for making decisions regarding the disposal of Fasiglifam is illustrated

below. This process ensures that all safety and regulatory requirements are met in a sequential

mannetr.
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Caption: Decision workflow for the proper disposal of Fasiglifam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1672068?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/28206647/
https://pubmed.ncbi.nlm.nih.gov/28206647/
https://pharmacyservices.utah.edu/sites/g/files/zrelqx286/files/media/documents/2021/sop-ids-disposal-return-destruction-investigational-product.pdf
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.healthcare.uiowa.edu/marcom/uihc/pharmacy/SUP-002-02_INVESTIGATIONAL_PRODUCT_DISPOSAL_DESTRUCTION.pdf
https://www.iddo.org/procedure/disposal-investigational-productsstudy-drugs
https://www.iddo.org/procedure/disposal-investigational-productsstudy-drugs
https://www.clinicallab.com/a-lab-s-guide-to-safe-and-compliant-medical-waste-disposal-28314
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://www.ufz.de/export/data/2/270132_Difaem_EPN_Safety%20guideline%20Minilab%202020.pdf
https://www.benchchem.com/product/b1672068#fasiglifam-proper-disposal-procedures
https://www.benchchem.com/product/b1672068#fasiglifam-proper-disposal-procedures
https://www.benchchem.com/product/b1672068#fasiglifam-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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